Cas no 1178669-83-4 (2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde)

• Product Name: 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde
• CAS No: 1178669-83-4
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4991482
• Update Time: 2025-06-08

2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde

• Inchi： 1S/C13H7Cl2FO/c14-11-3-1-2-10(13(11)15)8-4-5-9(7-17)12(16)6-8/h1-7H
• InChI Key： VWNZKBZCKRQSAG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C=O)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Additional information on 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde

Introduction to 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde (CAS No. 1178669-83-4)

2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde, identified by the CAS number 1178669-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse applications in drug development and industrial processes. The unique structural features of this compound, particularly the presence of both chlorine and fluorine substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The biphenyl core structure of 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde provides a stable aromatic framework that can be modified through various chemical reactions. The aldehyde functional group at the 4-position enhances its utility as a building block for more complex molecules, enabling the synthesis of pharmacologically active compounds. Furthermore, the electron-withdrawing nature of the chlorine and fluorine atoms influences the electronic properties of the molecule, affecting its interactions with biological targets.

In recent years, there has been growing interest in developing novel biphenyl-based compounds for their potential applications in medicinal chemistry. The structural motif of biphenyl derivatives is frequently encountered in biologically active molecules, including therapeutic agents targeting various diseases. The introduction of halogen atoms into the biphenyl ring system can modulate the pharmacokinetic and pharmacodynamic properties of the resulting compounds, making them more suitable for clinical use.

One of the key areas where 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde has shown promise is in the development of small-molecule inhibitors. Researchers have utilized this compound as a precursor in synthesizing molecules that interact with specific enzymes or receptors involved in metabolic pathways. For instance, studies have explored its role in developing inhibitors for enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The aldehyde group provides a reactive site for further functionalization, allowing chemists to design molecules with tailored biological activities.

The influence of chlorine and fluorine substituents on the electronic and steric properties of 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde has also been investigated in the context of materials science. These substituents can enhance the molecule's ability to participate in non-covalent interactions, such as π-stacking and hydrogen bonding, which are crucial for designing materials with specific supramolecular architectures. This has implications for applications ranging from organic electronics to liquid crystals.

Recent advancements in computational chemistry have enabled more efficient exploration of the synthetic pathways involving 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde. Molecular modeling studies have helped predict the outcomes of various reactions, allowing researchers to optimize synthetic routes before conducting experimental trials. This approach has significantly reduced the time and resources required for developing new compounds, accelerating the pace of innovation in pharmaceutical research.

The versatility of 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde as a synthetic intermediate has also been highlighted in several recent publications. Researchers have demonstrated its utility in constructing complex heterocyclic systems, which are prevalent in many bioactive natural products and synthetic drugs. The ability to introduce diverse functional groups while maintaining the integrity of the biphenyl core makes this compound an invaluable tool for medicinal chemists.

In conclusion, 2',3'-Dichloro-3-fluoro-biphenyl-4-carboxaldehyde (CAS No. 1178669-83-4) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a powerful intermediate for developing novel therapeutic agents and functional materials. As research continues to uncover new synthetic possibilities and biological applications, this compound is poised to remain a cornerstone in modern chemical innovation.